Cas no 1343925-52-9 (6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one)

6-(Prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one is a chemically synthesized intermediate featuring a tetrahydroquinolinone core modified with a propargylamino substituent. This structure offers versatility in organic synthesis, particularly in the development of pharmacologically active compounds. The propargyl group enables click chemistry applications, facilitating efficient derivatization or conjugation in drug discovery and material science. The tetrahydroquinolinone scaffold is known for its relevance in medicinal chemistry, often serving as a precursor for bioactive molecules. This compound’s well-defined reactivity and stability make it suitable for controlled functionalization, supporting its use in targeted research applications. High purity and consistent synthesis protocols ensure reliable performance in experimental settings.
6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one structure
1343925-52-9 structure
Product Name:6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one
CAS No:1343925-52-9
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD19615164
CID:5685707
PubChem ID:63953082
Update Time:2025-05-27

6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • Z1182352398
    • 1343925-52-9
    • AKOS013268721
    • EN300-2369830
    • 6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
    • 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one
    • MDL: MFCD19615164
    • Inchi: 1S/C12H12N2O/c1-2-7-13-10-4-5-11-9(8-10)3-6-12(15)14-11/h1,4-5,8,13H,3,6-7H2,(H,14,15)
    • InChI Key: OQRBRLNROOXDKR-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=C(C=CC=2N1)NCC#C

Computed Properties

  • Exact Mass: 200.094963011g/mol
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.1Ų

6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2369830-0.05g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
0.05g
$707.0 2024-06-19
Enamine
EN300-2369830-0.1g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
0.1g
$741.0 2024-06-19
Enamine
EN300-2369830-0.25g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
0.25g
$774.0 2024-06-19
Enamine
EN300-2369830-0.5g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
0.5g
$809.0 2024-06-19
Enamine
EN300-2369830-1g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 90%
1g
$842.0 2023-09-15
Enamine
EN300-2369830-2.5g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
2.5g
$1650.0 2024-06-19
Enamine
EN300-2369830-5g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 90%
5g
$2443.0 2023-09-15
Enamine
EN300-2369830-10g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 90%
10g
$3622.0 2023-09-15
Enamine
EN300-2369830-1.0g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-2369830-5.0g
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
1343925-52-9 95%
5.0g
$2443.0 2024-06-19

Additional information on 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one

Comprehensive Overview of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1343925-52-9)

The compound 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1343925-52-9) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroquinolin-2-one core modified with a prop-2-yn-1-yl amino group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one has surged due to their versatility in medicinal chemistry. This compound’s alkynyl functionality allows for further derivatization via click chemistry, a technique widely used in bioconjugation and drug development. Its CAS No. 1343925-52-9 is frequently searched in scientific databases, reflecting its growing relevance in high-impact research areas such as cancer therapy and neurodegenerative disease treatment.

One of the most discussed topics in the context of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one is its role in targeted drug delivery systems. The prop-2-yn-1-yl group enables covalent bonding with azide-containing molecules, facilitating the creation of precision therapeutics. This aligns with the current trend of personalized medicine, where researchers aim to minimize side effects while maximizing efficacy. Additionally, its tetrahydroquinolin-2-one scaffold is known for its bioavailability, making it a preferred choice for oral drug formulations.

From a synthetic chemistry perspective, the preparation of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one involves multi-step organic reactions, often starting from commercially available quinoline derivatives. Optimizing its yield and purity is a common challenge addressed in peer-reviewed journals, with recent advancements focusing on green chemistry principles to reduce environmental impact. The compound’s CAS No. 1343925-52-9 is frequently cited in patents related to kinase inhibitors and anti-inflammatory agents, highlighting its broad applicability.

Another area of interest is the computational modeling of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one to predict its pharmacokinetic properties. Molecular docking studies suggest strong interactions with proteins involved in cell signaling pathways, which could explain its potential therapeutic effects. This aligns with the increasing use of AI-driven drug discovery, where compounds like this are screened virtually before lab synthesis, saving time and resources.

In summary, 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1343925-52-9) represents a cutting-edge compound at the intersection of organic chemistry and biomedical research. Its structural features, such as the alkynyl side chain and tetrahydroquinolin-2-one core, offer immense potential for innovation in drug design and biotechnology. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司